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Compound of Interest

Compound Name: Octanoic acid triethanolamine salt

Cat. No.: B1654422

For Immediate Release

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of octanoic acid triethanolamine salt, ensuring the
protection of personnel and the environment. While a specific Safety Data Sheet (SDS) for
octanoic acid triethanolamine salt is not readily available, a conservative approach to
disposal, considering the hazards of its constituent components, is crucial.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult your institution's specific
safety guidelines and local regulations. The following are general precautions based on the
properties of octanoic acid and triethanolamine.

Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Use nitrile or butyl rubber gloves. A lab coat or chemical-resistant apron is
also recommended.

» Respiratory Protection: In case of aerosol formation, use a NIOSH-approved respirator.

Emergency Procedures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

« Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek medical attention if irritation
persists.[1][2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Il. Quantitative Data Summary

The following table summarizes key data for the components of octanoic acid
triethanolamine salt. This information is critical for assessing risk and planning disposal.

Property Octanoic Acid Triethanolamine
CAS Number 124-07-2 102-71-6
Molecular Formula CsH1602 CeH15NOs3
Molecular Weight 144.21 g/mol 149.19 g/mol

] Causes severe skin burns and Not classified as a hazardous
Primary Hazards

eye damage.[3] substance.[2]
] Harmful to aquatic life with No known ecotoxicological
Environmental Hazards )
long-lasting effects.[1][3] effects.

lll. Step-by-Step Disposal Protocol

Disposal of octanoic acid triethanolamine salt must be conducted in a manner that
neutralizes its potential hazards and complies with all applicable regulations.

1. Waste ldentification and Segregation:
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Label a dedicated, sealed container as "Hazardous Waste: Octanoic Acid Triethanolamine
Salt."

Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) department.

. Neutralization (if permissible and safe):

Given that octanoic acid is a corrosive substance, neutralization may be a preliminary step.
However, this should only be performed by trained personnel in a controlled environment,
such as a chemical fume hood.

A suitable neutralizing agent for the acidic component would be a weak base, such as
sodium bicarbonate. The process should be monitored carefully to control any exothermic
reaction.

Crucial Warning: Do not add any nitrosating agents, such as nitrites, to the waste. The
combination of triethanolamine with nitrosating agents can lead to the formation of
carcinogenic nitrosamines.[4][5]

. Containerization and Storage:

Ensure the waste container is chemically compatible and in good condition.

Store the sealed container in a designated, well-ventilated hazardous waste accumulation
area, away from incompatible materials.

. Final Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal company
to arrange for pickup and final disposal.

Provide the disposal company with a complete characterization of the waste, including the
known components and their approximate concentrations.

Disposal should be in accordance with local, state, and federal regulations. Due to the
aquatic toxicity of octanoic acid, this waste must not be disposed of down the drain.[1][2]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1654422?utm_src=pdf-body
https://www.benchchem.com/product/b1654422?utm_src=pdf-body
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-R/part-747/subpart-B/section-747.200
https://www.law.cornell.edu/cfr/text/40/747.200
https://www.fishersci.com/store/msds?partNumber=AC129390010&productDescription=OCTANOIC+ACID+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/FR/fr/sds/sial/t2545000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

IV. Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
octanoic acid triethanolamine salt.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

e 2. sigmaaldrich.com [sigmaaldrich.com]

3. carlroth.com [carlroth.com]

e 4. eCFR :: 40 CFR 747.200 -- Triethanolamine salt of tricarboxylic acid. [ecfr.gov]

e 5.40 CFR § 747.200 - Triethanolamine salt of tricarboxylic acid. | Electronic Code of Federal
Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Octanoic Acid Triethanolamine Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654422#octanoic-acid-triethanolamine-salt-proper-
disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1654422?utm_src=pdf-body
https://www.benchchem.com/product/b1654422?utm_src=pdf-body-img
https://www.benchchem.com/product/b1654422?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC129390010&productDescription=OCTANOIC+ACID+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/FR/fr/sds/sial/t2545000
https://www.carlroth.com/medias/SDB-2613-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTgzOTZ8YXBwbGljYXRpb24vcGRmfGFEZzVMMmd6TlM4NU1UZ3pOVEV5TnpJek5EZzJMMU5FUWw4eU5qRXpYMDFVWDBWT0xuQmtaZ3xkMWYxZTI1OWRlNWYwYzA3YzkzZjdkOGI0ZDA3MWJkYjEyMmM4NjZhZGIyZTIyM2EyOWExZWQ1MjIzMWNjYzQ0
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-R/part-747/subpart-B/section-747.200
https://www.law.cornell.edu/cfr/text/40/747.200
https://www.law.cornell.edu/cfr/text/40/747.200
https://www.benchchem.com/product/b1654422#octanoic-acid-triethanolamine-salt-proper-disposal-procedures
https://www.benchchem.com/product/b1654422#octanoic-acid-triethanolamine-salt-proper-disposal-procedures
https://www.benchchem.com/product/b1654422#octanoic-acid-triethanolamine-salt-proper-disposal-procedures
https://www.benchchem.com/product/b1654422#octanoic-acid-triethanolamine-salt-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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